Cas no 2350069-03-1 ((2S)-tert-butyl 2-amino-4-fluoro-4-methylpentanoate)

• Product Name: (2S)-tert-butyl 2-amino-4-fluoro-4-methylpentanoate
• CAS No: 2350069-03-1
• MF: C₁₀H₂₀FNO₂
• MW: 205.269706726074
• CID: 4779572
• Update Time: 2023-11-19

(2S)-tert-butyl 2-amino-4-fluoro-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• E77544
• (S)-TERT-BUTYL 2-AMINO-4-FLUORO-4-METHYLPENTANOATE
• CID 162343901
• (2S)-tert-butyl 2-amino-4-fluoro-4-methylpentanoate
• L-Leucine, fluoro-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H20FNO2/c1-9(2,3)14-8(13)7(12)6-10(4,5)11/h7H,6,12H2,1-5H3/t7-/m0/s1
• InChI Key： ZACPVBRAZSIKIO-ZETCQYMHSA-N
• SMILES： FC(C)(C)C[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 205.14780704 g/mol
• Monoisotopic Mass: 205.14780704 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.27
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Boiling Point: 230.2±25.0 °C(Predicted)
• pka: 6.23±0.48(Predicted)